Cas no 1805286-61-6 (2-Cyano-4,5-diamino-3-(difluoromethyl)pyridine)

• Product Name: 2-Cyano-4,5-diamino-3-(difluoromethyl)pyridine
• CAS No: 1805286-61-6
• MF: C₇H₆F₂N₄
• MW: 184.146147251129
• CID: 4850416
• Update Time: 2023-08-19

2-Cyano-4,5-diamino-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4,5-diamino-3-(difluoromethyl)pyridine

• Inchi： 1S/C7H6F2N4/c8-7(9)5-4(1-10)13-2-3(11)6(5)12/h2,7H,11H2,(H2,12,13)
• InChI Key： PXQVYGYLUWSTEF-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=NC=C(C=1N)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 0.2
• Topological Polar Surface Area: 88.7